Cas no 1806877-68-8 (Methyl 3-(difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetate
• CAS No: 1806877-68-8
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4881683
• Update Time: 2025-08-03

Methyl 3-(difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetate

• Inchi： 1S/C9H8F3NO3/c1-16-6(15)3-4-2-5(14)7(8(10)11)9(12)13-4/h2,8H,3H2,1H3,(H,13,14)
• InChI Key： VMESILSONXYMJS-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(C=C(CC(=O)OC)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetate

Introduction to Methyl 3-(difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetate (CAS No. 1806877-68-8)

Methyl 3-(difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetate, identified by its CAS number 1806877-68-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 3-(difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetate incorporates several key functional groups, including a difluoromethyl group, a fluoro substituent, and a hydroxyl group. These features contribute to its unique chemical properties and make it a valuable scaffold for the development of novel pharmaceutical agents. The presence of fluorine atoms, in particular, is well-documented to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been a growing interest in the synthesis and application of fluorinated pyridines due to their pronounced pharmacological effects. Research studies have demonstrated that compounds containing difluoromethyl and fluoro groups often exhibit improved pharmacokinetic profiles, including increased bioavailability and prolonged half-life. These attributes are highly desirable in drug development, as they can lead to more effective and sustainable therapeutic interventions.

Methyl 3-(difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetate has been explored in various preclinical studies as a potential intermediate in the synthesis of more complex pharmacophores. Its structural versatility allows for modifications at multiple positions, enabling chemists to tailor its properties for specific biological targets. For instance, the hydroxyl group can be further functionalized to introduce additional pharmacological activity or improve solubility.

The compound's relevance in medicinal chemistry is further underscored by its potential role in addressing emerging therapeutic challenges. With the rise of antibiotic resistance and the need for innovative treatments against chronic diseases, Methyl 3-(difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetate represents a promising candidate for further investigation. Its unique structural features make it an attractive building block for designing molecules that can interact with biological targets in novel ways.

Recent advancements in computational chemistry have also facilitated the exploration of Methyl 3-(difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetate's potential applications. Molecular modeling studies have been employed to predict its interactions with various enzymes and receptors, providing insights into its mechanism of action. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds efficiently.

The synthesis of Methyl 3-(difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been utilized to achieve high yields and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for both research and commercial purposes.

In conclusion, Methyl 3-(difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetate (CAS No. 1806877-68-8) is a versatile and innovative compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility, make it an invaluable tool for developing new drugs targeting a wide range of diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of medicine.